Cas no 127958-78-5 ((1-Acetyl-piperidin-3-yloxy)-acetic acid)

• Product Name: (1-Acetyl-piperidin-3-yloxy)-acetic acid
• CAS No: 127958-78-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 2155002
• Update Time: 2025-07-22

(1-Acetyl-piperidin-3-yloxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Acetyl-piperidin-3-yloxy)-acetic acid
• 2-((1-Acetylpiperidin-3-yl)oxy)acetic acid
• (S)-2-((1-Acetylpiperidin-3-yl)oxy)acetic acid
• (R)-2-((1-Acetylpiperidin-3-yl)oxy)acetic acid
• AM91511
• (1-Acetylpiperidin-3-yloxy)acetic acid

• Inchi： 1S/C9H15NO4/c1-7(11)10-4-2-3-8(5-10)14-6-9(12)13/h8H,2-6H2,1H3,(H,12,13)
• InChI Key： XKDHHJGQUCIMMM-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Topological Polar Surface Area: 66.8

Additional information on (1-Acetyl-piperidin-3-yloxy)-acetic acid

Introduction to (1-Acetyl-piperidin-3-yloxy)-acetic Acid (CAS No. 127958-78-5)

(1-Acetyl-piperidin-3-yloxy)-acetic acid, with the CAS number 127958-78-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its versatile applications in drug development and its potential in various biochemical pathways. The structure of this molecule, featuring an acetyl group attached to a piperidine ring which is further linked to an acetic acid moiety, makes it a valuable intermediate in synthesizing more complex molecules.

The< strong>piperidine ring is a common structural motif in many biologically active compounds, particularly in drugs targeting neurological and cardiovascular diseases. Its ability to mimic certain natural amino acids and interact with biological targets makes it highly valuable in medicinal chemistry. The presence of the< strong>acetyl group and the< strong>acetic acid moiety enhances the reactivity and solubility of the compound, making it easier to incorporate into larger molecular frameworks during drug synthesis.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. Compounds like< strong>(1-Acetyl-piperidin-3-yloxy)-acetic acid have been explored for their potential to modulate neurotransmitter systems and interact with specific receptors involved in conditions such as depression, anxiety, and neurodegenerative diseases. The acetyl-piperidinyl moiety, in particular, has shown promise in binding to serotonin and dopamine receptors, which are crucial for regulating mood and cognitive functions.

One of the most exciting applications of< strong>(1-Acetyl-piperidin-3-yloxy)-acetic acid is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects. The< strong>piperidine ring in this compound provides a scaffold that can be modified to enhance binding affinity to various kinase targets.

The synthesis of< strong>(1-Acetyl-piperidin-3-yloxy)-acetic acid involves multi-step organic reactions, typically starting from commercially available precursors. The process often includes functional group transformations such as acetylation, etherification, and carboxylation. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications.

In terms of pharmacokinetics, the< strong>acetic acid moiety contributes to the compound's solubility in water, which is advantageous for oral administration. Additionally, the< strong>piperidine ring's stability under physiological conditions allows for prolonged activity at target sites. These properties make< strong>(1-Acetyl-piperidin-3-yloxy)-acetic acid a promising candidate for further development into therapeutic agents.

The role of computational chemistry in optimizing< strong>(1-Acetyl-piperidin-3-yloxy)-acetic acid-based drug candidates cannot be overstated. Molecular modeling techniques help predict how the compound will interact with biological targets at the atomic level. This information is crucial for designing derivatives with improved efficacy and reduced toxicity. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce the reliance on empirical screening.

In conclusion, (1-Acetyl-piperidin-3-yloxy)-acetic acid (CAS No. 127958-78-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in drug development efforts worldwide.